Cas no 93673-48-4 (Sodium Carbonate-13C)

• Product Name: Sodium Carbonate-13C
• CAS No: 93673-48-4
• MF: CH₂NaO₃
• MW: 86.0072064399719
• CID: 801473
• PubChem ID: 12120970
• Update Time: 2025-11-02

Sodium Carbonate-13C Chemical and Physical Properties

Names and Identifiers

• Carbonic-13C acid,disodium salt (9CI)
• Sodium carbonate-13C
• SCHEMBL1331459
• 93673-48-4
• Sodium carbonate-13C, 99 atom % 13C
• Sodium Carbonate-13C

• MDL： MFCD00148872
• Inchi： 1S/CH2O3.Na/c2-1(3)4;/h(H2,2,3,4);/i1+1;
• InChI Key： WJEIYVAPNMUNIU-YTBWXGASSA-N
• SMILES： [13C](O)(O)=O.[Na]

Computed Properties

• Exact Mass: 106.96763726g/mol
• Monoisotopic Mass: 106.96763726g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 851 °C(lit.)

Sodium Carbonate-13C Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36
• Safety Instruction： 22-26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids

Additional information on Sodium Carbonate-13C

Comprehensive Guide to Sodium Carbonate-13C (CAS No. 93673-48-4): Properties, Applications, and Market Insights

Sodium Carbonate-13C (CAS No. 93673-48-4) is a stable isotope-labeled form of sodium carbonate, where the carbon atom is replaced by the carbon-13 isotope. This compound is widely used in NMR spectroscopy, metabolic research, and isotope tracing studies. Its unique properties make it indispensable in scientific and industrial applications, particularly in fields requiring precise isotopic labeling.

The 13C-labeled sodium carbonate is synthesized through advanced isotopic enrichment techniques, ensuring high purity and isotopic abundance. Researchers and manufacturers prefer Sodium Carbonate-13C for its reliability in quantitative analysis and molecular structure determination. The compound’s stability and solubility in water further enhance its utility in various experimental setups.

One of the most common applications of Sodium Carbonate-13C is in NMR (Nuclear Magnetic Resonance) spectroscopy. The carbon-13 isotope provides a clear signal in NMR spectra, enabling scientists to study molecular structures and dynamics with high precision. This is particularly valuable in pharmaceutical research, where understanding drug interactions and metabolic pathways is critical.

In metabolic research, Sodium Carbonate-13C serves as a tracer to study carbon flux and biochemical pathways. By incorporating the 13C isotope into metabolic intermediates, researchers can track the movement of carbon atoms in biological systems. This approach is widely used in cancer research, nutritional studies, and environmental science.

The demand for isotope-labeled compounds like Sodium Carbonate-13C has surged in recent years, driven by advancements in analytical chemistry and life sciences. With the rise of personalized medicine and precision agriculture, the need for high-quality isotopic tracers continues to grow. This trend is reflected in the increasing number of publications and patents involving 13C-labeled compounds.

From a market perspective, Sodium Carbonate-13C is supplied by specialized chemical manufacturers and isotope producers. Companies focusing on research chemicals and diagnostic reagents are among the key players in this niche market. The compound is typically available in various forms, including powders and solutions, to meet diverse experimental requirements.

For researchers seeking alternatives or complementary products, 13C-labeled sodium bicarbonate and other isotope-enriched chemicals are often considered. However, Sodium Carbonate-13C remains a preferred choice due to its versatility and well-established protocols in scientific literature. Its compatibility with mass spectrometry and IR spectroscopy further expands its applicability.

In summary, Sodium Carbonate-13C (CAS No. 93673-48-4) is a vital tool in modern scientific research, offering unparalleled insights into molecular and metabolic processes. Its role in NMR spectroscopy, isotope tracing, and biomedical research underscores its importance in advancing knowledge across multiple disciplines. As technology evolves, the applications of this 13C-labeled compound are expected to expand, reinforcing its position as a cornerstone of isotopic research.